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Compound of Interest

Compound Name: 2-mercaptoethanol
CAS No.: 155613-89-1
Cat. No.: B120585
Get Quote
. J

For researchers, scientists, and drug development professionals, 2-mercaptoethanol (3-
mercaptoethanol or BME) is an indispensable reagent with a wide range of applications
stemming from its potent reducing capabilities. This guide provides an in-depth overview of its
chemical properties, detailed experimental protocols, and its influence on cellular processes.

Core Chemical and Physical Properties

2-Mercaptoethanol (formula: HOCH2CH2SH) is a bifunctional organic compound containing
both a hydroxyl (-OH) and a thiol (-SH) group.[1] This unique structure confers its characteristic
properties, including its miscibility in water and its action as a powerful reducing agent.[1][2]

Physical and Chemical Data

The following tables summarize the key quantitative data for 2-mercaptoethanol.

Table 1: Physical Properties of 2-Mercaptoethanol
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Property Value References
Molar Mass 78.13 g/mol [11[3]
Appearance Colorless to light pink liquid [2][4]
Odor Disagreeable, distinctive [2][3]
Density 1.114 g/cm3 [3]
Melting Point -100 °C [3]
Boiling Point 157 °C [3]
Flash Point 68 °C [3]
Solubility Miscible with water, alcohol, 1]
ether, and benzene

Vapor Pressure 0.76 hPa (at 20 °C) [3]
Refractive Index (nD) 1.4996 [3]

Table 2: Chemical Properties and Reactivity of 2-Mercaptoethanol

Property Value References
pKa (thiol group) 9.643 [3]
Redox Potential (at pH 7) -0.26 V [2]

Chemical Stability

Half-life > 100 hours at pH 6.5;

[2]
4 hours at pH 8.5

Mechanism of Action as a Reducing Agent

The primary chemical property of 2-mercaptoethanol exploited in research is its function as a

reducing agent, attributable to its thiol group.[1][6] It readily donates a hydrogen atom to reduce

disulfide bonds (-S-S-) in proteins to their constituent sulfhydryl groups (-SH).[1] This reaction is

crucial for disrupting the tertiary and quaternary structures of proteins.[3][7]

The equilibrium for the reduction of a disulfide bond by 2-mercaptoethanol is as follows:
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RS-SR + 2 HOCH2CH2SH = 2 RSH + HOCH2CH2S-SCH2CH20H[3]

In an excess of 2-mercaptoethanol, this equilibrium is shifted to the right, ensuring the
complete reduction of the protein's disulfide bonds.[3]

Key Applications and Experimental Protocols
Protein Denaturation for Electrophoresis (SDS-PAGE)

2-Mercaptoethanol is a standard component of sample loading buffers for sodium dodecyl
sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). Its role is to reduce disulfide bonds
within and between protein subunits, ensuring that proteins are fully denatured and migrate
through the gel based on their molecular weight alone.[6][7][8]

This protocol provides a common recipe for a 2x concentrated loading buffer.
Reagents:

e 1M Tris-HCI, pH 6.8

10% (w/v) Sodium Dodecyl Sulfate (SDS)

Glycerol

0.1% (w/v) Bromophenol Blue

2-Mercaptoethanol

Distilled water

Procedure:

e To prepare 10 mL of 2x loading buffer, combine the following in a 15 mL conical tube:
o 1.25 mL of 1 M Tris-HCI, pH 6.8
o 2.0 mL of 10% SDS

o 1.0 mL of Glycerol
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o 0.5 mL of 0.1% Bromophenol Blue

o 4.75 mL of distilled water

e Mix the solution thoroughly by inverting the tube. This stock solution can be stored at 4°C for
several months.

e Immediately before use, add 2-mercaptoethanol to the required volume of 2x loading buffer
to a final concentration of 5% (v/v). For example, add 50 pL of 2-mercaptoethanol to 950 L
of the 2x loading buffer.[9]

o To prepare your protein sample, mix it in a 1:1 ratio with the complete 2x loading buffer (e.g.,
20 pL of protein sample + 20 uL of loading buffer).

o Heat the sample at 95-100°C for 5 minutes to complete the denaturation process.[10]

» After heating, centrifuge the sample briefly to pellet any debris before loading it onto the
SDS-PAGE gel.[7]

Click to download full resolution via product page

Workflow for protein sample preparation and SDS-PAGE using 2-mercaptoethanol.

Inhibition of RNases during RNA Isolation

Ribonucleases (RNases) are highly stable enzymes that can degrade RNA during extraction
procedures. 2-Mercaptoethanol is used in lysis buffers to irreversibly denature RNases by
reducing their numerous disulfide bonds, thereby protecting the integrity of the isolated RNA.[3]
[4][11]

This protocol is a modification of the single-step method.
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Reagents:

Solution D: 4 M Guanidinium thiocyanate, 25 mM Sodium citrate (pH 7.0), 0.5% Sarcosyl.

2-Mercaptoethanol

2 M Sodium acetate, pH 4.0

Phenol (water-saturated)

Chloroform:isoamyl alcohol (49:1)

Isopropanol

75% Ethanol (in RNase-free water)
Procedure:

o Prepare the lysis buffer: Immediately before use, add 2-mercaptoethanol to Solution D to a
final concentration of 0.1 M (e.g., add 7.2 pyL of 14 M 2-mercaptoethanol per 1 mL of
Solution D).[12]

e Homogenize cells or tissues in the prepared lysis buffer (e.g., 1 mL per 107 cells).
e Sequentially add the following to the homogenate, vortexing after each addition:
o 0.1 volumes of 2 M sodium acetate, pH 4.0
o 1 volume of phenol
o 0.2 volumes of chloroform:isoamyl alcohol
¢ Incubate the mixture on ice for 15 minutes.[12]
o Centrifuge at 10,000 x g for 20 minutes at 4°C.

o Carefully transfer the upper aqueous phase (containing the RNA) to a new tube.
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Precipitate the RNA by adding an equal volume of isopropanol and incubating at -20°C for at
least 1 hour.

Pellet the RNA by centrifugation at 10,000 x g for 20 minutes at 4°C.

Wash the RNA pellet with 75% ethanol, centrifuge, and air-dry the pellet.

Resuspend the RNA in an appropriate volume of RNase-free water.
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Workflow for RNA isolation using 2-mercaptoethanol for RNase inhibition.
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Cell Culture Supplement

2-Mercaptoethanol is often added to cell culture media to act as an antioxidant, protecting
cells from the damaging effects of reactive oxygen species (ROS).[1][13][14] It is particularly
beneficial for the in vitro cultivation of lymphocytes and other sensitive cell types.[15][16] Its
mechanism involves maintaining a reduced environment and facilitating the uptake of cystine,
an essential amino acid that many cultured cells struggle to transport.[14][15]

Reagents:

» Sterile stock solution of 2-mercaptoethanol (e.g., 50 mM in DPBS)
o Complete cell culture medium

Procedure:

e On the day of use, dilute the sterile 2-mercaptoethanol stock solution into the complete cell
culture medium to the desired final concentration. A typical final concentration is 50 yuM.

e For example, to prepare 100 mL of medium with 50 uM 2-mercaptoethanol from a 50 mM
stock, add 100 pL of the stock solution to 100 mL of medium.

« Filter-sterilize the supplemented medium if there are concerns about contamination.

» Since 2-mercaptoethanol is not stable in solution over long periods, it is often
recommended to supplement the medium fresh with each feeding.[13][14]

Influence on Cellular Signhaling Pathways

The primary role of 2-mercaptoethanol in cellular signaling is to maintain a reduced
intracellular environment, thereby preventing the oxidative modification of key signaling
proteins.

Redox Regulation of NF-kB Signaling

The transcription factor NF-kB (Nuclear Factor kappa B) plays a critical role in inflammatory
responses. Its ability to bind to DNA can be inhibited by the oxidation of a sensitive thiol group
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on its p50 subunit. 2-Mercaptoethanol can reverse this inhibition by reducing the oxidized
thiol, thereby restoring the DNA-binding activity of NF-kB.[2]

NF-kB Signaling Pathway

Oxidized NF-kB (p50-SH -> p50-S-S-)

(Inactive)

NF-kB Activation Reduced NF-kB (p50-SH)
(p50/p65 translocation to nucleus) (Active)
educes

Reduces g~

Click to download full resolution via product page

Influence of 2-mercaptoethanol on the redox state and activity of NF-kB.

Potentiation of Lymphocyte Proliferation

In lymphocyte cultures, 2-mercaptoethanol potentiates the proliferative response to growth
factors like Interleukin-2 (IL-2).[3] This effect is, in part, due to its ability to facilitate the cellular
uptake of cystine from the culture medium.[14] Cystine is a disulfide-linked dimer of cysteine,
and its transport into lymphocytes is inefficient. 2-Mercaptoethanol can reduce cystine to
cysteine extracellularly, and cysteine is more readily transported into the cells, where it is
required for protein synthesis and proliferation.[14]

Safety and Handling

2-Mercaptoethanol is a hazardous chemical and must be handled with appropriate safety

precautions.

Table 3: Safety Information for 2-Mercaptoethanol
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Hazard Description References

o Toxic if swallowed, inhaled, or
Toxicity ) ) ) [4][17][18]
in contact with skin.

o Causes severe eye damage
Irritation o [41[17][18]
and skin irritation.

L May cause an allergic skin
Sensitization _ [4][17]
reaction.

Flammability Combustible liquid. [2][11]

Wear protective gloves,

) ) clothing, eye protection, and
Personal Protective Equipment

face protection. Use in a well- [4][17]
(PPE) . .
ventilated area or with
respiratory protection.
Store in a cool, well-ventilated
Storage place away from oxidants and [11]
metals.
Conclusion

2-Mercaptoethanol is a powerful and versatile reducing agent that is fundamental to a wide
array of techniques in molecular biology, biochemistry, and cell culture. Its ability to cleave
disulfide bonds makes it essential for protein analysis and for protecting RNA from degradation.
In cell culture, its antioxidant properties are crucial for maintaining the viability and growth of
sensitive cell lines. A thorough understanding of its chemical properties, proper handling, and
appropriate application in experimental protocols is vital for any researcher utilizing this
important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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